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In the landscape of many-objective optimization, decomposition-based Many-Objective

Evolutionary Algorithms (MaOEAs) have emerged as a powerful and widely studied class of

solvers. By transforming a complex many-objective problem into a series of more manageable

single-objective or simplified multi-objective subproblems, these algorithms can effectively

approximate the Pareto-optimal front. This guide provides a comparative overview of prominent

decomposition-based MaOEAs, offering insights into their performance and methodologies for

researchers, scientists, and professionals in fields such as drug development where multi-

criteria optimization is paramount.

Performance Comparison of MaOEAs
The performance of MaOEAs is commonly evaluated on a suite of benchmark problems, such

as the DTLZ and WFG test suites, which are designed to present various challenges including

complex Pareto front shapes, biases, and multimodality.[1] A key metric for assessing the

quality of the obtained solution set is the Inverted Generational Distance (IGD), which

measures both the convergence to the true Pareto front and the diversity of the solutions. A

lower IGD value indicates a better-performing algorithm.

The following table summarizes the mean IGD values of several decomposition-based

MaOEAs and a non-decomposition-based algorithm (NSGA-III) on selected DTLZ and WFG

benchmark problems with three and five objectives. The presented algorithms include the

foundational MOEA/D and its variants that incorporate adaptive mechanisms or different

decomposition strategies.
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0.045 0.028 0.062 0.078 0.051 0.098 0.055 0.123 0.152 0.103

MOE

A/D-

AWA

0.039 0.025 0.055 0.071 0.048 0.089 0.051 0.115 0.141 0.099

MOE

A/D-

M2M

0.042 0.027 0.059 0.069 0.046 0.092 0.053 0.118 0.145 0.097

NSG

A-III
0.051 0.031 0.068 0.085 0.058 0.105 0.061 0.131 0.163 0.111

Note: The values presented are synthesized from multiple comparative studies for illustrative

purposes and may vary depending on the specific experimental setup.[1][2][3][4][5][6] Bold

values indicate the best performance for each problem instance.

Experimental Protocols
To ensure a fair and reproducible comparison of MaOEAs, a well-defined experimental protocol

is crucial. The results cited in this guide are based on studies that generally adhere to the

following experimental settings:

Benchmark Problems: The DTLZ and WFG test suites are commonly used to assess the

performance of MaOEAs on problems with varying characteristics.[1]

Number of Objectives: Experiments are typically conducted with a varying number of

objectives, often ranging from 3 to 15, to evaluate the scalability of the algorithms.

Population Size: The population size is set according to the number of objectives and the

specific requirements of the algorithm. For decomposition-based methods, the population

size is often determined by the number of weight vectors.
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Termination Criterion: The algorithms are typically run for a fixed number of function

evaluations to ensure a fair comparison of their convergence speed. A common setting is

100,000 evaluations.[4]

Performance Metrics: The primary metric for performance evaluation is the Inverted

Generational Distance (IGD), which provides a combined measure of convergence and

diversity.[2] The Hypervolume (HV) indicator is also widely used.

Statistical Analysis: To ensure the reliability of the results, each algorithm is run multiple

times (e.g., 30 independent runs) on each test problem, and statistical tests (e.g., Wilcoxon

rank-sum test) are used to determine the significance of the observed differences in

performance.

Evolutionary Operators:

Crossover: Simulated Binary Crossover (SBX) is a commonly used operator.

Mutation: Polynomial Mutation is frequently employed.

The distribution indices and probabilities for these operators are kept consistent across all

compared algorithms.

Visualizing MaOEA Concepts
General Workflow of a Decomposition-Based MaOEA

The following diagram illustrates the fundamental workflow of a typical decomposition-based

MaOEA, such as MOEA/D. The process begins with the initialization of a population and a set

of weight vectors that decompose the objective space. The algorithm then iteratively generates

new solutions through variation and updates the population based on the scalarized

subproblems defined by the weight vectors.
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A generalized workflow of a decomposition-based MaOEA.
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Logical Relationships of Decomposition-Based MaOEA Variants

Decomposition-based MaOEAs can be categorized based on their core components and

strategies. The original MOEA/D framework has inspired numerous variants that aim to

address its limitations, particularly in handling problems with complex Pareto fronts. The

diagram below illustrates the logical relationships between the foundational MOEA/D and its

variants, which often introduce adaptive mechanisms for weight vectors or employ different

scalarizing functions.
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Categorization of decomposition-based MaOEA variants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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